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Compound of Interest

Compound Name:
2,6-Dichloro-4-

(trifluoromethoxy)aniline

Cat. No.: B1300132 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2,6-Dichloro-4-
(trifluoromethoxy)aniline

This document provides a comprehensive overview of the safety, handling, and hazardous

properties of 2,6-Dichloro-4-(trifluoromethoxy)aniline, intended for researchers, scientists,

and professionals in drug development.

Section 1: Identification
Product Name: 2,6-Dichloro-4-(trifluoromethoxy)aniline[1][2]

Synonyms: Not Available[1]

CAS Number: 99479-66-0[1][2]

Intended Use: For Research and Development purposes only. It is not intended for

medicinal, household, or other uses.[2] This compound is utilized as an intermediate in the

synthesis of agricultural chemicals like herbicides and in the development of various

pharmaceutical agents.[3] It also finds applications in material science for enhancing

polymers and as a reagent in analytical chemistry.[3]

Section 2: Hazard Identification
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This chemical is classified as hazardous. The classification is based on its potential to cause

skin irritation, serious eye irritation, and respiratory irritation.[1]

GHS Classification:

Skin Corrosion/Irritation (Category 2)[1]

Serious Eye Damage/Eye Irritation (Category 2)[1][2]

Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3)[1]

[2]

Label Elements:

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fumes), P264 (Wash skin thoroughly after

handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective

gloves, protective clothing, eye protection, and face protection).[1][2]

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF

INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON

CENTER or doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical

advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention),

P362+P364 (Take off contaminated clothing and wash it before reuse).[1][2]
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Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[1][2]

Disposal: P501 (Dispose of contents/container to an authorized hazardous or special

waste collection point).[1]

Section 3: Composition and Information on
Ingredients

Substance: 2,6-Dichloro-4-(trifluoromethoxy)aniline

Purity: Information on purity is not consistently provided across safety data sheets.

Section 4: First-Aid Measures
Immediate medical attention is crucial in case of exposure. Ensure that medical personnel are

aware of the material involved and take precautions to protect themselves.[4]

Eye Contact: Immediately rinse cautiously with fresh running water for several minutes.[1][2]

Ensure complete irrigation by keeping eyelids apart and moving them.[1] If contact lenses

are present, remove them if it is easy to do so and continue rinsing.[1][2] Seek medical

attention without delay, especially if pain or irritation persists.[1]

Skin Contact: Should skin or hair contact occur, flush the affected area with running water

and soap, if available.[1] If irritation develops, seek medical attention.[1]

Inhalation: If fumes or dust are inhaled, remove the individual from the contaminated area to

fresh air.[1][2] Other measures are typically not necessary unless symptoms develop.[1]

Ingestion: Immediately provide a glass of water.[1] First aid is not generally required, but if in

doubt, contact a Poisons Information Centre or a doctor.[1]

Special Treatment: Treat symptomatically.[1]

Section 5: Fire-Fighting Measures
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Extinguishing Media: There are no restrictions on the type of extinguisher that can be used.

Use media suitable for the surrounding fire.[1]

Specific Hazards: The substance is non-combustible and not considered a significant fire

risk.[1] However, containers may burn and emit corrosive fumes in a fire.[1]

Fire-Fighting Procedures:

Alert the Fire Brigade and inform them of the location and nature of the hazard.[1]

Wear a breathing apparatus and protective gloves.[1]

Prevent any spillage from entering drains or water courses.[1]

Use fire-fighting procedures appropriate for the surrounding area.[1]

If safe, remove containers from the path of the fire.[1]

Cool fire-exposed containers with a water spray from a protected location.[1]

Thoroughly decontaminate all equipment after use.[1]

Section 6: Accidental Release Measures
Personal Precautions: Avoid all personal contact, including the inhalation of dust.[1] Wear

protective clothing, gloves, safety glasses, and a dust respirator.[1] Use in a well-ventilated

area and prevent concentration in low-lying areas.[1]

Environmental Precautions: Prevent spillage from entering drains or waterways.[1] If

contamination occurs, advise emergency services.[1]

Cleanup Procedures:

Dry Spills: Use dry clean-up procedures to avoid generating dust.[1] Sweep, shovel, or

vacuum the material into a sealed, labeled container for disposal.[1]

Wet Spills: Vacuum or shovel the material into labeled containers for disposal.[1]
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Wash the spill area with large amounts of water and prevent runoff from entering drains.[1]

Section 7: Handling and Storage
Safe Handling: Avoid all personal contact.[1] Do not eat, drink, or smoke in handling areas.[1]

Wash hands with soap and water after handling.[1] Launder contaminated clothing

separately before reuse.[1] Use only in a well-ventilated area.[1]

Storage Conditions: Store in original containers in a cool, dry, and well-ventilated area.[1]

Keep containers securely sealed and protected from physical damage.[1] Store away from

incompatible materials and foodstuff containers.[1]

Section 8: Exposure Controls and Personal
Protection

Engineering Controls: Use in a well-ventilated area.[1]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses or chemical goggles.[1]

Skin Protection: Wear protective gloves and clothing.[1]

Respiratory Protection: Use a dust respirator if ventilation is inadequate or dust is

generated.[1]

Section 9: Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 2,6-Dichloro-4-
(trifluoromethoxy)aniline.
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Property Value Source

Appearance
White to gray to brown powder

or crystal
[3]

Melting Point 30 - 34 °C [3]

Refractive Index n20D 1.49 [3]

Solubility in water Not Available [1]

Vapour Pressure Not Available [1]

Note: Data for properties such as boiling point, density, and flash point are more readily

available for the related compound 2,6-Dichloro-4-(trifluoromethyl)aniline (CAS 24279-39-8)

and should not be confused with this substance.

Section 10: Stability and Reactivity
Reactivity: See handling and storage recommendations in Section 7.[1]

Chemical Stability: The product is considered stable, and hazardous polymerization will not

occur.[1]

Conditions to Avoid: See Section 7.[1]

Incompatible Materials: See Section 7.[1]

Hazardous Decomposition Products: May emit corrosive fumes in a fire.[1] See Section 5.[1]

Section 11: Toxicological Information
Inhalation: While not classified as causing respiratory tract irritation by EC Directives based

on animal models, good hygiene practice dictates that exposure should be minimized.[1]

Ingestion: The material is not classified as "harmful by ingestion" by EC Directives due to a

lack of corroborating evidence.[1]
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Skin Contact: Not thought to produce adverse health effects or skin irritation based on animal

models, though good hygiene requires minimizing exposure.[1]

Eye Contact: This material can cause eye irritation and damage in some individuals.[1]

Chronic Effects: Long-term exposure is not believed to produce chronic adverse health

effects.[1]

Section 12: Ecological Information
Data regarding the ecological effects of 2,6-Dichloro-4-(trifluoromethoxy)aniline is not

available in the provided search results.

Section 13: Disposal Considerations
Disposal Method: Dispose of contents and containers at an authorized hazardous or special

waste collection point, in accordance with all local, regional, and national regulations.[1]

Section 14: Transport Information
Detailed transport information (UN number, hazard class, etc.) for 2,6-Dichloro-4-
(trifluoromethoxy)aniline is not specified in the provided search results. The information

available often pertains to the "trifluoromethyl" analogue.

Experimental Protocols & Methodologies
The safety data sheets referenced herein summarize the results of standardized toxicological

and safety testing but do not provide detailed experimental protocols. The methodologies for

first aid, fire-fighting, and accidental release are procedural and are detailed in their respective

sections above. For researchers requiring specific experimental designs for toxicological or

environmental fate studies (e.g., OECD Test Guidelines, EPA OCSPP Harmonized Guidelines),

consultation of primary toxicology literature or specialized databases is recommended.
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Chemical Handling and Storage Workflow
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Caption: Logical workflow for the safe handling and storage of the chemical.
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First-Aid Response to Exposure
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Caption: Decision workflow for first-aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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